1H-3,7-Ethanopyrrolo[2,3-c]pyridine

• CAS No.: 134210-86-9
• Molecular Formula: C9H8N2
• Molecular Weight: 144.177
• InChI: InChI=1S/C9H8N2/c1-2-8-9-7(3-4-10-8)6(1)5-11-9/h3-5,11H,1-2H2
• InChI Key: NQNWJKWMKTZZLW-UHFFFAOYSA-N
• SMILES: C1CC2=NC=CC3=C2NC=C31
• Synonyms: 3,7-Ethano-1H-pyrrolo[2,3-c]pyridine(9CI)

Description

1H-3,7-Ethanopyrrolo[2,3-c]pyridine is a bicyclic heterocyclic compound featuring a pyrrolo[2,3-c]pyridine core fused with an ethano bridge at positions 3 and 5. This structural motif introduces rigidity and unique electronic properties, distinguishing it from simpler pyrrolopyridine derivatives. The ethano bridge likely enhances stability and modulates π-electron conjugation, which could influence pharmacological activity or material science applications.

Comparison with Similar Compounds

Pyrrolo[2,3-b]pyridine (7-Azaindole)

• Structure : A nitrogen-containing isomer with a pyrrole fused to pyridine at positions 2,3-b (vs. 2,3-c in the target compound).
• Molecular Weight : 118.14 g/mol (C₇H₆N₂) .
• Synthesis : Typically prepared via cyclization of pyridine derivatives or palladium-catalyzed cross-coupling reactions .
• Applications : Widely used as a bioisostere for indole in drug discovery due to its improved solubility and metabolic stability .
• Key Difference : The positional isomerism (2,3-b vs. 2,3-c) alters electron density distribution, affecting reactivity. For example, 7-azaindole exhibits distinct NMR shifts (e.g., δ 8.6 ppm for H-6 in pyrrolo[2,3-b]pyridine derivatives) compared to pyrrolo[2,3-c]pyridines .

Thieno[2,3-c]pyridine Derivatives

• Structure : Replaces the pyrrole ring with thiophene, introducing sulfur into the heterocyclic system.
• Synthesis : Prepared via cyclization of Schiff bases or palladium-mediated coupling, often requiring specialized conditions (e.g., Engstrom’s method using 4-bromothiophene-3-carboxylic acid) .
• Applications: Notable for antiviral and anticancer activity; e.g., 7-morpholinyl thieno[2,3-c]pyridines are patented for improved synthetic scalability .
• Key Difference : Sulfur’s larger atomic radius and lower electronegativity (vs. nitrogen) reduce aromaticity, leading to altered binding affinities in biological systems .

Substituted Pyrrolo[2,3-c]pyridine Derivatives

Ethyl 1H-Pyrrolo[2,3-c]pyridine-2-carboxylate

• Synthesis Yield : 60% via esterification and cyclization .
• Spectral Data : NMR and HPLC data align with literature values; e.g., δ 7.92 ppm (H-2) and MH⁺ = 177.1 in mass spectrometry .
• Role : The ester group enhances solubility, making it a versatile intermediate for further functionalization.

7-Methoxy-1H-pyrrolo[2,3-c]pyridine

• Structure : Features a methoxy substituent at position 7, with additional fluorinated aryl groups.
• Molecular Weight : 460.42 g/mol (C₂₄H₂₀F₄N₂O₃) .
• Applications : Acts as a glucosylceramide synthase inhibitor (e.g., T-036), highlighting the pharmacological impact of substituents on pyrrolo[2,3-c]pyridine cores .

Comparative Data Table

Compound	Core Structure	Molecular Weight (g/mol)	Key Substituents	Synthesis Yield	Applications
1H-3,7-Ethanopyrrolo[2,3-c]pyridine	Pyrrolo[2,3-c]pyridine + ethano bridge	Not reported	Ethano bridge	Not reported	Theoretical applications in drug design
7-Azaindole (1H-pyrrolo[2,3-b]pyridine)	Pyrrolo[2,3-b]pyridine	118.14	None	~60–70%	Bioisostere in pharmaceuticals
Ethyl 1H-pyrrolo[2,3-c]pyridine-2-carboxylate	Pyrrolo[2,3-c]pyridine	190.19 (C₁₀H₁₀N₂O₂)	Ethyl ester	60%	Synthetic intermediate
7-Methoxy-1H-pyrrolo[2,3-c]pyridine	Pyrrolo[2,3-c]pyridine	460.42	Methoxy, fluorinated aryl	Not reported	Enzyme inhibition
Thieno[2,3-c]pyridine	Thieno[2,3-c]pyridine	Varies	Morpholinyl, piperazinyl	Patent methods	Antiviral/anticancer agents

Key Research Findings

Synthetic Complexity: Pyrrolo[2,3-c]pyridine derivatives generally require multi-step syntheses (e.g., cyclization of pyridine or pyrrole precursors) . The ethano bridge in the target compound may necessitate additional steps, such as Diels-Alder reactions or ring-closing metathesis.

Spectroscopic Signatures : Substitution patterns significantly influence NMR shifts. For example, H-3 in pyrrolo[2,3-c]pyridine derivatives appears at δ 7.49 ppm, whereas H-6 in 7-azaindole resonates at δ 8.6 ppm .

Biological Relevance: Thieno[2,3-c]pyridines demonstrate broader therapeutic exploration compared to pyrrolo analogs, likely due to sulfur’s role in enhancing membrane permeability . However, pyrrolo derivatives’ nitrogen-rich cores offer superior hydrogen-bonding capabilities for target engagement .